Cas no 1057393-44-8 (2-hydrazinyl-4-iodopyridine)

• Product Name: 2-hydrazinyl-4-iodopyridine
• CAS No: 1057393-44-8
• MF: C₅H₆IN₃
• MW: 235.025712490082
• CID: 3161038
• PubChem ID: 53402897
• Update Time: 2025-06-09

2-hydrazinyl-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 1-(4-IODOPYRIDIN-2-YL)HYDRAZINE
• 2-Hydrazinyl-4-iodopyridine
• (4-Iodo-pyridin-2-yl)-hydrazine
• 1057393-44-8
• SB21284
• EN300-328839
• WXDVSPXAYBJQRN-UHFFFAOYSA-N
• SCHEMBL1515527
• (4-iodopyridin-2-yl)hydrazine
• AKOS027253423
• AS-39593
• DB-182228
• (Z)-1-(4-iodopyridin-2(1H)-ylidene)hydrazine
• CS-0194609
• (4-Iodo-2-pyridyl)hydrazine
• MFCD10000014
• HSB39344
• 973-709-4
• 2-hydrazinyl-4-iodopyridine

• MDL： MFCD10000014
• Inchi： 1S/C5H6IN3/c6-4-1-2-8-5(3-4)9-7/h1-3H,7H2,(H,8,9)
• InChI Key： WXDVSPXAYBJQRN-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1)NN

Computed Properties

• Exact Mass: 234.96064g/mol
• Monoisotopic Mass: 234.96064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.9Ų

Additional information on 2-hydrazinyl-4-iodopyridine

Comprehensive Overview of 2-Hydrazinyl-4-Iodopyridine (CAS No. 1057393-44-8): Properties, Applications, and Research Insights

2-Hydrazinyl-4-iodopyridine (CAS No. 1057393-44-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and organic synthesis research. This compound, characterized by its hydrazine and iodo functional groups, serves as a versatile building block for the development of bioactive molecules. Its molecular structure, C5H6IN3, combines the reactivity of pyridine derivatives with the unique properties of iodine, making it valuable for cross-coupling reactions and medicinal chemistry applications.

In recent years, the demand for iodopyridine derivatives has surged due to their role in drug discovery and material science. Researchers frequently search for "2-hydrazinyl-4-iodopyridine synthesis" or "CAS 1057393-44-8 applications," reflecting its relevance in modern chemistry. The compound’s iodine atom facilitates palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, which are pivotal in creating complex molecular architectures. Additionally, its hydrazinyl group offers opportunities for condensation reactions, enabling the formation of heterocyclic scaffolds with potential biological activity.

From an industrial perspective, 2-hydrazinyl-4-iodopyridine is often explored for its potential in agrochemicals and dye synthesis. Its stability under various conditions and compatibility with green chemistry protocols align with the growing emphasis on sustainable chemical processes. Laboratories prioritizing "eco-friendly halogenated intermediates" or "high-purity iodopyridines" frequently incorporate this compound into their workflows.

The compound’s physicochemical properties, including its melting point (typically 180–185°C) and solubility in polar solvents like DMSO, make it suitable for diverse experimental setups. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for pharmaceutical intermediates. Users searching for "1057393-44-8 spectral data" or "2-hydrazinyl-4-iodopyridine safety" will find it essential to handle the compound under standard laboratory precautions.

Emerging trends highlight the integration of 2-hydrazinyl-4-iodopyridine in cancer research, particularly in designing kinase inhibitors. Its structural flexibility allows modifications to enhance drug-likeness parameters, addressing queries like "iodopyridine-based therapeutics." Furthermore, computational chemists leverage its properties for in silico modeling, optimizing interactions with biological targets.

In summary, 2-hydrazinyl-4-iodopyridine (CAS No. 1057393-44-8) stands at the intersection of innovation and practicality. Its dual functionality as a synthetic intermediate and a research tool ensures its continued prominence in scientific literature. As industries and academia seek "custom halogenated building blocks" or "scalable pyridine derivatives," this compound remains a cornerstone for advancing chemical and biomedical breakthroughs.